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Compound of Interest

Compound Name: tert-Butyl azepane-1-carboxylate

Cat. No.: B175412

The azepane ring, a seven-membered saturated heterocycle, is a privileged scaffold in
medicinal chemistry.[1] Its conformational flexibility allows it to serve as a versatile building
block, often leading to compounds with improved potency and pharmacokinetic profiles. The
introduction of a tert-butoxycarbonyl (Boc) protecting group to the azepane nitrogen yields tert-
butyl azepane-1-carboxylate (N-Boc-azepane), a stable and readily functionalizable
intermediate crucial for the synthesis of a wide array of pharmaceutical candidates.[2]

The strategic importance of N-Boc-azepane and its derivatives lies in their role as precursors to
novel therapeutics. These compounds are integral to the development of agents targeting a
range of conditions, from neurological disorders to neoplasms.[3] Consequently, a reliable and
high-quality supply of these intermediates is paramount for the seamless progression of drug
discovery programs.

The Commercial Landscape: Key Suppliers and
Available Derivatives

The commercial availability of tert-butyl azepane-1-carboxylate and its derivatives is robust,
with several reputable suppliers catering to the research and bulk-scale needs of the
pharmaceutical industry. The parent compound, tert-butyl azepane-1-carboxylate (CAS:
123387-52-0), is available from major suppliers like Sigma-Aldrich (Merck).[2]

However, the true utility of the azepane scaffold is often realized through its functionalized
derivatives. The following tables summarize the commercial availability of key tert-butyl
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azepane-1-carboxylate derivatives, providing a comparative overview of prominent suppliers.

Table 1: Commercial Suppliers of Oxo- and Hydroxymethyl-Derivatives

Derivative CAS Number Key Suppliers Purity Notes
tert-butyl 3- Useful for further
oxoazepane-1- 870842-23-2 AChemBlock 97% functionalization
carboxylate at the 3-position.
A common
Oakwood intermediate with
tert-butyl 4- ] )
Chemical, extensive
oxoazepane-1- 188975-88-4 o 295%
Echemi, Fisher documentation
carboxylate S )
Scientific on its large-scale
synthesis.[4][5]
Provides a
tert-butyl 3- handle for chain
(hydroxymethyl)a AChemBlock, CP extension or
876147-43-2 95-97% , ,
zepane-1- Lab Safety introduction of
carboxylate other functional
groups.[6]
Table 2: Commercial Suppliers of Amino-Derivatives
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Derivative CAS Number Key Suppliers Purity Notes
Chiral building
(R)-tert-Butyl 3- )
] Home Sunshine block for
aminoazepane- 1032684-85-7 ) 298% -
Pharma, Echemi stereospecific
1-carboxylate ]
synthesis.[3]
Offers a primary
tert-Butyl 3- )
) amine for
(aminomethyl)az BLDpharm, ) )
876147-47-6 ) 95% conjugation or
epane-1- ChemuUniverse
further
carboxylate S
derivatization.[7]
Secondary
tert-butyl 3- ) o
] amine derivative
(methylamino)az -~
484638-83-7 Chemsrc N/A for specific
epane-1- ]
synthetic
carboxylate ]
strategies.[8]
) Positional isomer
3-Boc-amino- ]
454451-26-4 ChemBK N/A of the 3-amino
azepane

derivative.

Table 3: Commercial Suppliers of Carboxylic Acid Derivatives
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Derivative CAS Number Key Suppliers Purity Notes
Chiral acid for
(S)-1- | .
amide coupling
(Boc)azepane-2-  155905-76-3 Smolecule N/A )
) ] and peptide
carboxylic acid .
synthesis.
1-[(tert- A versatile
butoxy)carbonyl] building block
868284-36-0 PubChem N/A _ _
azepane-4- with a carboxylic
carboxylic acid acid handle.[9]
Chiral acid for
(S)-1-(tert- ) )
) introducing
butoxycarbonyl)a ChemicalBook, ) )
1427514-89-3 N/A functionality at
zepane-3- Achmem

the 3-position.

carboxylic acid
[10][11]

Evaluating Supplier Quality: A Scientist's Due
Diligence

The selection of a supplier for critical building blocks like tert-butyl azepane-1-carboxylate
should be a meticulous process, grounded in scientific integrity. The quality of the starting
material directly impacts the success of subsequent synthetic steps, affecting yield, purity, and
the overall timeline of a research project.

The Certificate of Analysis (CoA): Your Primary Source
of Truth

A Certificate of Analysis is a non-negotiable document that should accompany every batch of
purchased chemical. It is a formal declaration from the supplier that the material meets a
specific set of quality standards. When reviewing a CoA for an azepane derivative, pay close
attention to the following:

« Identity Confirmation: The CoA should clearly state the methods used to confirm the identity
of the compound, typically Proton and Carbon Nuclear Magnetic Resonance (*H-NMR, 3C-
NMR) and Mass Spectrometry (MS).
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e Purity Assessment: High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC) are the gold standards for purity determination. The CoA should
provide the purity value and the method used.

» Residual Solvents and Water Content: The presence of residual solvents or water can
interfere with subsequent reactions. Look for data from methods like Karl Fischer titration for

water content.

o Trace Metals: For later-stage drug development, the presence of trace metals can be a

critical quality attribute.

Beyond the CoA: A Multi-faceted Approach to Supplier
Qualification

While the CoA is essential, a comprehensive evaluation of a supplier goes further. Consider the

following workflow for qualifying a new supplier:
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@entify Potential Supplier

Request CoA, SDS, and

Technical Data Package

Evaluate Documentation for
Completeness and Compliance

Order Sample for
In-house QC

Perform Incoming QC:
H-NMR, HPLC/UPLC, MS

Compare In-house Data
with Supplier's CoA

Decision Point:
Data Match?

Approve Supplier for Reject Supplier and
Project Use Investigate Discrepancies

Click to download full resolution via product page

Caption: Workflow for qualifying a new chemical supplier.
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This self-validating system ensures that the material you introduce into your synthetic route is
of the highest possible quality, thereby safeguarding the integrity of your research.

Incoming Quality Control: A Practical Protocol

Upon receiving a new batch of a tert-butyl azepane-1-carboxylate derivative, it is best
practice to perform your own quality control checks. This not only verifies the supplier's CoA but
also provides a baseline for the material's stability over time.

Protocol: Incoming QC for tert-Butyl 4-oxoazepane-1-carboxylate (CAS: 188975-88-4)
e Sample Preparation:
o Accurately weigh approximately 5-10 mg of the compound.

o For 'H-NMR, dissolve the sample in an appropriate deuterated solvent (e.g., CDClIs or
DMSO-ds) in an NMR tube.

o For HPLC/UPLC-MS, prepare a stock solution of known concentration (e.g., 1 mg/mL) in a
suitable solvent like acetonitrile or methanol. Further dilute an aliquot of the stock solution
for analysis.

e 1H-NMR Analysis:
o Acquire a *H-NMR spectrum.

o Causality: The chemical shifts and coupling patterns of the protons are unique to the
molecule's structure. Compare the obtained spectrum with a reference spectrum or
predicted spectrum to confirm the identity of the compound. Pay close attention to the
characteristic signals of the Boc group (a singlet around 1.4 ppm) and the protons on the
azepane ring. The integration of the signals should correspond to the number of protons in
each environment.

e HPLC/UPLC-MS Analysis:

o Inject the diluted sample onto an appropriate HPLC/UPLC column (e.g., C18).
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o Run a gradient elution method with a suitable mobile phase (e.g., water and acetonitrile
with a small amount of formic acid or trifluoroacetic acid).

o Causality: This chromatographic separation will resolve the main compound from any
impurities. The retention time of the main peak should be consistent, and the peak area
will be used to determine the purity of the material.

o The mass spectrometer will provide the mass-to-charge ratio (m/z) of the eluting peaks.
The molecular ion of the main peak should correspond to the expected molecular weight
of the compound, further confirming its identity.

e Data Interpretation and Decision:
o Compare the results of your in-house analysis with the supplier's CoA.

o If the identity is confirmed and the purity is within the acceptable range for your
application, the batch can be approved for use.

o If there are significant discrepancies, contact the supplier to resolve the issue.

Conclusion: A Foundation for Successful Research

The judicious selection and rigorous quality control of foundational building blocks like tert-
butyl azepane-1-carboxylate and its derivatives are cornerstones of successful drug
discovery. By understanding the commercial landscape, critically evaluating suppliers, and
implementing a robust in-house QC program, researchers can ensure the integrity of their
synthetic endeavors and accelerate the development of novel therapeutics.

References

o CP Lab Safety. tert-butyl 3-(hydroxymethyl)azepane-1-carboxylate, min 97%, 10 grams.
[Link]

o Oakwood Chemical. tert-butyl 4-Oxoazepane-1-carboxylate. [Link]

e Home Sunshine Pharma. (R)-tert-Butyl 3-aminoazepane-1-carboxylate CAS 1032684-85-7.
[Link]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b175412?utm_src=pdf-body
https://www.benchchem.com/product/b175412?utm_src=pdf-body
https://www.cplabsafety.com/tert-butyl-3-hydroxymethyl-azepane-1-carboxylate-min-97-10-grams.html
https://www.oakwoodchemical.com/Products.aspx?CategoryID=-1&term=188975-88-4
https://www.homesunshinepharma.com/api-and-intermediates/r-tert-butyl-3-aminoazepane-1-carboxylate-cas-1032684-85-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemsrc. CAS#:484638-83-7 | tert-butyl 3-(methylamino)azepane-1-carboxylate. [Link]

PubChem. 1-[(Tert-butoxy)carbonyllazepane-4-carboxylic acid. [Link]

ResearchGate. Industrial Production of tert-Butyl-4-oxoazepane-1-carboxylate. [Link]

ChemBK. 3-Boc-amino-azepane. [Link]

Wikipedia. Azepane. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b175412#commercial-suppliers-of-tert-butyl-azepane-1-carboxylate
https://www.benchchem.com/product/b175412#commercial-suppliers-of-tert-butyl-azepane-1-carboxylate
https://www.benchchem.com/product/b175412#commercial-suppliers-of-tert-butyl-azepane-1-carboxylate
https://www.benchchem.com/product/b175412#commercial-suppliers-of-tert-butyl-azepane-1-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b175412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

